Cas no 161842-81-5 (2H-1-Benzopyran-2-one,7-[(6-O-acetyl-b-D-glucopyranosyl)oxy]-6-hydroxy-)

• Product Name: 2H-1-Benzopyran-2-one,7-[(6-O-acetyl-b-D-glucopyranosyl)oxy]-6-hydroxy-
• CAS No: 161842-81-5
• MF: C₁₇H₁₈O₁₀
• MW: 382.32
• CID: 194190
• PubChem ID: 146075487
• Update Time: 2024-11-07

2H-1-Benzopyran-2-one,7-[(6-O-acetyl-b-D-glucopyranosyl)oxy]-6-hydroxy- Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran-2-one,7-[(6-O-acetyl-b-D-glucopyranosyl)oxy]-6-hydroxy-
• Prionanthoside
• FS-8305
• 161842-81-5
• AKOS040763517

• Inchi： InChI=1S/C17H18O10/c1-7(18)24-6-12-14(21)15(22)16(23)17(27-12)26-11-5-10-8(4-9(11)19)2-3-13(20)25-10/h2-5,12,14-17,19,21-23H,6H2,1H3/t12-,14-,15+,16-,17-/m1/s1
• InChI Key： HUYSUIPBOBFBTQ-USACIQFYSA-N
• SMILES： O=C(C)OC[C@@H]1[C@H]([C@H](O)[C@H]([C@@H](O1)OC1C=C2C(=CC=1O)C=CC(=O)O2)O)O

Computed Properties

• Exact Mass: 382.08999677g/mol
• Monoisotopic Mass: 382.08999677g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 592
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 152Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Coumarin glycosides